Cas no 1379163-31-1 (Potassium 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate)

• Product Name: Potassium 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate
• CAS No: 1379163-31-1
• MF: C₈H₁₀KN₃O₂
• MW: 219.282202243805
• MDL: MFCD13193807
• CID: 4595122
• Update Time: 2023-08-09

Potassium 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Potassium 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate
• potassium;6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate
• AT12101
• Potassium 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate, AldrichCPR

• MDL： MFCD13193807
• Inchi： 1S/C8H11N3O2.K/c12-8(13)7-10-9-6-4-2-1-3-5-11(6)7;/h1-5H2,(H,12,13);/q;+1/p-1
• InChI Key： YMDDTUDWXZLEMR-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C1=NN=C2CCCCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 70.8